Cas no 2138817-29-3 (2-Butenoic acid, 4-(2,7-diazaspiro[3.5]non-7-yl)-4-oxo-, methyl ester)

• Product Name: 2-Butenoic acid, 4-(2,7-diazaspiro[3.5]non-7-yl)-4-oxo-, methyl ester
• CAS No: 2138817-29-3
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 5260715
• Update Time: 2025-10-11

2-Butenoic acid, 4-(2,7-diazaspiro[3.5]non-7-yl)-4-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-(2,7-diazaspiro[3.5]non-7-yl)-4-oxo-, methyl ester

• Inchi： 1S/C12H18N2O3/c1-17-11(16)3-2-10(15)14-6-4-12(5-7-14)8-13-9-12/h2-3,13H,4-9H2,1H3
• InChI Key： QTFLYAHSDFBUDZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C=CC(N1CCC2(CNC2)CC1)=O

Additional information on 2-Butenoic acid, 4-(2,7-diazaspiro[3.5]non-7-yl)-4-oxo-, methyl ester

Research Briefing on 2-Butenoic acid, 4-(2,7-diazaspiro[3.5]non-7-yl)-4-oxo-, methyl ester (CAS: 2138817-29-3)

In recent years, the compound 2-Butenoic acid, 4-(2,7-diazaspiro[3.5]non-7-yl)-4-oxo-, methyl ester (CAS: 2138817-29-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique spirocyclic diaza structure, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. The following briefing provides an overview of the latest research developments related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-Butenoic acid, 4-(2,7-diazaspiro[3.5]non-7-yl)-4-oxo-, methyl ester involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have focused on optimizing the yield and purity of the compound, with particular emphasis on the stereoselective formation of the spirocyclic core. Researchers have employed catalytic asymmetric synthesis methods to achieve high enantiomeric purity, which is critical for its biological activity. The compound's structural complexity and functional groups make it a valuable scaffold for further derivatization, enabling the exploration of structure-activity relationships (SAR) in drug discovery.

From a biological perspective, 2-Butenoic acid, 4-(2,7-diazaspiro[3.5]non-7-yl)-4-oxo-, methyl ester has demonstrated notable activity as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways. In vitro studies have revealed its ability to selectively target kinases and proteases, with IC50 values in the nanomolar range. Additionally, its spirocyclic diaza moiety has been shown to enhance binding affinity and selectivity, reducing off-target effects. These properties position the compound as a potential candidate for the development of novel anti-inflammatory and anti-cancer therapies.

Recent preclinical studies have further elucidated the compound's mechanism of action. For instance, it has been found to disrupt the interaction between specific signaling proteins, thereby inhibiting downstream pathways associated with cell proliferation and survival. Animal models of cancer and autoimmune diseases have shown promising results, with significant reductions in tumor growth and inflammatory markers observed following treatment. These findings underscore the therapeutic potential of 2-Butenoic acid, 4-(2,7-diazaspiro[3.5]non-7-yl)-4-oxo-, methyl ester and warrant further investigation in clinical settings.

Despite its promising attributes, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous pharmacokinetic and pharmacodynamic studies. Researchers are currently exploring prodrug strategies and formulation technologies to enhance its drug-like properties. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound from bench to bedside.

In conclusion, 2-Butenoic acid, 4-(2,7-diazaspiro[3.5]non-7-yl)-4-oxo-, methyl ester (CAS: 2138817-29-3) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and potent biological activity make it a valuable tool for understanding disease mechanisms and developing targeted therapies. Continued research and development efforts will be essential to fully realize its therapeutic potential and address the remaining challenges in its clinical application.